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Compound of Interest

Ethyl 5-(hydroxymethyl)isoxazole-
Compound Name:
3-carboxylate

Cat. No.: B058355

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-
(hydroxymethyl)isoxazole-3-carboxylate, a key heterocyclic compound with applications in
organic synthesis and medicinal chemistry. This document details its chemical identity,
physicochemical properties, and a validated synthesis protocol.

Chemical Identity

o |[UPAC Name: ethyl 5-(hydroxymethyl)-1,2-oxazole-3-carboxylate[1]

o Synonyms: Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate[1][2][3][4][5]* CAS Number:
123770-62-7 [3][4]

Physicochemical Properties

A summary of the key quantitative data for Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate
is presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C7HINOA4 [1112][3]
Molecular Weight 171.15 g/mol [3]
Appearance Liquid, Oil [4]
Purity 90%, 95% [5]

2-8°C (Sealed in dry

Storage Temperature N
conditions)

1S/C7THINO4/c1-2-11-7(10)6-
InChl 3-5(4-9)12-8- [1]
6/h3,9H,2,4H2,1H3

ZWVVVEYXDQMHGQ-
InChlKey [1]
UHFFFAOYSA-N

SMILES CCOC(=0)C1=NOC(=C1)CO  [1]

Experimental Protocols

Synthesis of Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate [4] This section details the
general procedure for the synthesis of ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate from
ethyl nitroacetate and 2-propyn-1-ol.

Materials:

2-propyn-1-ol (1.0 mL, 16.76 mmol)

 Ethyl nitroacetate (3.79 mL, 33.52 mmol)

e Ethanol (23.5 mL)

e 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.194 g, 1.68 mmol)

e Dichloromethane

e Methanol
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 Silica gel

Procedure:

e In an Ace pressure tube, dissolve 2-propyn-1-ol and ethyl nitroacetate in ethanol.
e Add 1,4-diazabicyclo[2.2.2]octane (DABCO) to the solution.

» Seal the reaction tube and heat the reaction at 80°C for 72 hours.

 After the reaction is complete, cool the mixture to room temperature.

o Concentrate the reaction mixture to dryness under reduced pressure.

 Purify the resulting residue by flash column chromatography on silica gel.

» Elute the product using a mixture of dichloromethane and methanol (with a methanol
gradient from 0% to 6% v/v).

o The final product, ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate, is obtained as an oil
with an 81% yield.

e The product can be characterized by ESI/APCI (+) mass spectrometry, which should show a
peak at m/z 172 ([M+H]+).

Visualized Experimental Workflow

The following diagram illustrates the synthesis protocol described above.

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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